1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]urea
• InChI: InChI=1S/C19H16ClFN4O2/c20-15-12-14(6-7-16(15)21)23-19(27)22-10-11-25-18(26)9-8-17(24-25)13-4-2-1-3-5-13/h1-9,12H,10-11H2,(H2,22,23,27)
• InChI Key: UHHHECZBYGWMBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C19H16ClFN4O2
• Molecular Weight: 386.8 g/mol

Description

1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a urea derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes involved in cancer cell growth and Alzheimer's disease. In breast cancer cells, it has been shown to induce apoptosis by activating caspase-3 and caspase-9, two enzymes involved in the programmed cell death pathway. It has also been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of beta-amyloid plaques that are characteristic of Alzheimer's disease.
Biochemical and Physiological Effects:
1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea has been shown to have several biochemical and physiological effects. In breast cancer cells, it inhibits cell proliferation and induces apoptosis. It has also been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of beta-amyloid plaques that are characteristic of Alzheimer's disease. In addition, it has been shown to have anti-inflammatory effects and to inhibit the activity of certain enzymes involved in oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea in lab experiments is its potential anti-cancer and anti-Alzheimer's disease properties. It has been shown to be effective in inhibiting cancer cell growth and inducing apoptosis, as well as inhibiting the activity of beta-secretase in Alzheimer's disease. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea. One area of research is the development of more potent and selective inhibitors of beta-secretase for the treatment of Alzheimer's disease. Another area of research is the development of combination therapies for breast cancer, using 1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea in conjunction with other anti-cancer drugs. Further studies are also needed to determine the potential side effects and toxicity of this compound, as well as its potential applications in other areas of medical research.

Scientific Research Applications

1-(3-chloro-4-fluorophenyl)-3-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)urea has potential applications in medical research. It has been studied for its anti-cancer properties, specifically in the treatment of breast cancer. Studies have shown that this compound inhibits the growth of breast cancer cells by inducing apoptosis (programmed cell death) and inhibiting cell proliferation. It has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of beta-secretase, an enzyme involved in the production of beta-amyloid plaques that are characteristic of Alzheimer's disease.